![molecular formula C5H3BrO2 B086034 3-Bromofuran-2-carbaldehyde CAS No. 14757-78-9](/img/structure/B86034.png)
3-Bromofuran-2-carbaldehyde
Overview
Description
3-Bromofuran-2-carbaldehyde, also known as 3-Bromo-2-formylfuran, is a furan derivative used as a pharmaceutical intermediate . It is a pale-yellow to yellow-brown to dark-brown solid or semi-solid or liquid .
Synthesis Analysis
The synthesis of 3-Bromofuran-2-carbaldehyde can be achieved from 3-Bromofuran . It can also be synthesized from biomass via furan platform chemicals (FPCs), which are directly available from biomass .Molecular Structure Analysis
The molecular formula of 3-Bromofuran-2-carbaldehyde is C5H3BrO2 . The InChI key is KSAVZSUPQGDMRC-UHFFFAOYSA-N .Chemical Reactions Analysis
3-Bromofuran-2-carbaldehyde can be used in the Suzuki–Miyaura reactions . It is a useful starting material for 3-substituted furans, a structural motif widespread in chemotherapy agents .Physical And Chemical Properties Analysis
3-Bromofuran-2-carbaldehyde has a molecular weight of 174.98 . It is stored in an inert atmosphere, under -20C .Scientific Research Applications
Chemical Synthesis
3-Bromofuran-2-carbaldehyde can be used in various chemical synthesis processes . It can serve as a starting material for a large number of reactions, playing an indispensable role in many synthetic pathways .
Pharmaceutical Applications
The compound can be used in the synthesis of pharmaceuticals . Its unique structure can contribute to the development of new drugs and treatments.
Dye Manufacturing
3-Bromofuran-2-carbaldehyde can also be used in the production of dyes . The furan ring in its structure can contribute to the color properties of certain dyes.
Polymeric Materials
The compound can be used in the synthesis of polymeric materials . The furan ring can contribute to the properties of these materials, such as their flexibility, durability, and resistance to various conditions.
Isotope Labeling
3-Bromofuran-2-carbaldehyde can be used in isotope labeling, which is a key concept in modern organic chemistry to track compounds, understand metabolisms, or clarify reaction mechanisms .
Mechanism of Action
Target of Action
It is known to be a versatile intermediate product for synthesizing more complex compounds, used in the syntheses of a variety of economically important drugs .
Mode of Action
It is generally used as a building block in the synthesis of more complex compounds, where it can interact with various targets depending on the specific compound being synthesized .
Pharmacokinetics
The pharmacokinetic properties of 3-Bromofuran-2-carbaldehyde are as follows :
These properties suggest that 3-Bromofuran-2-carbaldehyde has good bioavailability, can cross the blood-brain barrier, and may interact with certain cytochrome P450 enzymes .
Safety and Hazards
The safety information for 3-Bromofuran-2-carbaldehyde includes the following hazard statements: H302-H319 . This means it is harmful if swallowed and causes serious eye irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
3-bromofuran-2-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrO2/c6-4-1-2-8-5(4)3-7/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSAVZSUPQGDMRC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20391861 | |
Record name | 3-bromofuran-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20391861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromofuran-2-carbaldehyde | |
CAS RN |
14757-78-9 | |
Record name | 3-bromofuran-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20391861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Bromo-2-furaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 3-Bromofuran-2-carbaldehyde in the synthesis of fixed conformation esters like 4,5-dihydrofuro- and 4,5-dihydrothieno-[2,3-c]pyran-7-one?
A1: 3-Bromofuran-2-carbaldehyde serves as a crucial starting material in the multi-step synthesis of 4,5-dihydrofuro- and 4,5-dihydrothieno-[2,3-c]pyran-7-one. [] These "fixed conformation esters" were needed as model compounds for spectrometric studies. While the exact synthetic route isn't detailed in the provided abstract, it mentions a six-stage process starting from 3-Bromofuran-2-carbaldehyde diethyl acetal (and its corresponding thiophene analog). This suggests the aldehyde functionality likely participates in condensation or cyclization reactions, ultimately leading to the formation of the desired fused ring systems. []
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